Cas no 4464-03-3 (ethyl {[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate)

• Product name: ethyl {[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
• CAS No: 4464-03-3
• MF: C₁₈H₁₅F₃N₂O₂S
• MW: 380.384113550186
• CID: 1518611
• PubChem ID: 1307039

ethyl {[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl {[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
• acetic acid, 2-[[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)-2-pyridinyl]thio]-, ethyl ester
• STK814039
• 4464-03-3
• EU-0083650
• ethyl 2-[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetate
• ETHYL 2-{[3-CYANO-6-(4-METHYLPHENYL)-4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]SULFANYL}ACETATE
• AKOS001675089
• ethyl {[3-cyano-6-(4-methylphenyl)-4-(trifluoromethyl)-2-pyridinyl]thio}acetate
• DTXSID90361692

• Inchi： InChI=1S/C18H15F3N2O2S/c1-3-25-16(24)10-26-17-13(9-22)14(18(19,20)21)8-15(23-17)12-6-4-11(2)5-7-12/h4-8H,3,10H2,1-2H3
• InChI Key： OVPRREXGPQFFPI-UHFFFAOYSA-N
• SMILES： CCOC(=O)CSC1=C(C(=CC(=N1)C2=CC=C(C=C2)C)C(F)(F)F)C#N

Computed Properties

• Exact Mass: 380.08075
• Monoisotopic Mass: 380.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 62.98